2-((2-(2-(cyclohexylamino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-(4-methylbenzyl)butanamide

• IUPAC Name: 2-[[2-[2-(cyclohexylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-[(4-methylphenyl)methyl]butanamide
• InChI: InChI=1S/C30H35N5O3S/c1-3-25(28(37)31-18-20-15-13-19(2)14-16-20)39-30-34-23-12-8-7-11-22(23)27-33-24(29(38)35(27)30)17-26(36)32-21-9-5-4-6-10-21/h7-8,11-16,21,24-25H,3-6,9-10,17-18H2,1-2H3,(H,31,37)(H,32,36)
• InChI Key: BIGUJUQYRJHRTR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=C(C=C1)C)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NC5CCCCC5
• Molecular Formula: C30H35N5O3S
• Molecular Weight: 545.7 g/mol

Description

The compound is a derivative of quinazolinone, a class of organic compounds with a wide range of biological activities. Quinazolinones and their derivatives have been studied for their potential applications in medicinal chemistry due to their diverse biological activities, including anticancer, anti-inflammatory, antimicrobial, and anticonvulsant properties.

Molecular Structure Analysis

The molecular structure of quinazolinones and their derivatives can be determined by X-ray diffraction. The energy characteristics of the tautomeric and ionic forms can be calculated by quantum-chemical methods.

Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions. For example, they can participate in visible light-induced condensation cyclization of 2-aminobenzamides and aldehydes under visible light irradiation.

Future Directions

The study of quinazolinones and their derivatives is a promising area of research in medicinal chemistry. Future research may focus on developing new synthetic methods, exploring their biological activities, and optimizing their properties for therapeutic applications.